Cas no 902507-10-2 (1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one)
1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- F3222-1884
- MLS-0463330.0001
- 1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one
- 1-benzyl-3-(4-fluorobenzoyl)-6-methoxyquinolin-4-one
- 902507-10-2
- 1-benzyl-3-(4-fluorobenzoyl)-6-methoxyquinolin-4(1H)-one
- AKOS001812409
- 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one
-
- Inchi: 1S/C24H18FNO3/c1-29-19-11-12-22-20(13-19)24(28)21(23(27)17-7-9-18(25)10-8-17)15-26(22)14-16-5-3-2-4-6-16/h2-13,15H,14H2,1H3
- InChI Key: MPIIFHUCGRDDJN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC=CC=1)OC)=O)=O
Computed Properties
- Exact Mass: 387.12707160g/mol
- Monoisotopic Mass: 387.12707160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 46.6Ų
1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1884-2μmol |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-5μmol |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-10μmol |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-20μmol |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-1mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-2mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-3mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-4mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-5mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1884-10mg |
1-benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one |
902507-10-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one
Research Briefing on 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one (CAS: 902507-10-2)
1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one (CAS: 902507-10-2) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique quinolin-4-one scaffold, has been investigated for its biological activity, particularly in the context of enzyme inhibition and modulation of cellular pathways. Recent studies have explored its role as a potential lead compound in drug discovery, with a focus on its pharmacokinetic properties and mechanism of action.
Recent research has highlighted the compound's interaction with specific protein targets, including kinases and other enzymes involved in signal transduction. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one exhibits selective inhibition of certain kinase isoforms, suggesting its potential as a targeted therapeutic agent. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mode of the compound, revealing key interactions with the ATP-binding site of the target kinase.
Further investigations into the pharmacokinetic profile of this compound have been conducted to assess its suitability for in vivo applications. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported promising results regarding the compound's metabolic stability and oral bioavailability. The study employed LC-MS/MS techniques to quantify the compound in plasma samples, demonstrating its relatively long half-life and low clearance rate in rodent models. These findings support the potential for further development of this molecule as a drug candidate.
In addition to its kinase inhibitory activity, 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one has been explored for its anti-inflammatory properties. A 2024 study in European Journal of Pharmacology investigated the compound's effects on NF-κB signaling pathways, which play a critical role in inflammation. The results indicated that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its potential application in treating inflammatory disorders.
Despite these promising findings, challenges remain in the development of 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one as a therapeutic agent. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to optimize the compound's structure to enhance selectivity and reduce adverse effects. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these modifications.
In conclusion, 1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one represents a promising scaffold for drug discovery, with demonstrated activity in kinase inhibition and anti-inflammatory pathways. Continued research is necessary to fully elucidate its therapeutic potential and address the challenges associated with its development. The compound's unique chemical properties and biological activities make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.
902507-10-2 (1-Benzyl-3-(4-fluorobenzoyl)-6-methoxy-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)